Cas no 40497-64-1 ( )
structure
Product Name:
CAS No:40497-64-1
MF:C5H5ClN4O2
MW:188.571799039841
CID:925838
PubChem ID:301040
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-3-nitropyridine-2,6-diamine
- 2,6-Diamino-4-chlor-3-nitropyridin
- 2,6-diamino-4-chloro-3-nitropyridine
- 4-chloro-3-nitro-pyridine-2,6-diamine
- AC1L6XKC
- NSC176972
- DTXSID70306501
- DS-014945
- NSC-176972
- 40497-64-1
- 4-chloro-3-nitro-2,6-diaminopyridine
-
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- Inchi： 1S/C5H5ClN4O2/c6-2-1-3(7)9-5(8)4(2)10(11)12/h1H,(H4,7,8,9)
- InChI Key： CMNUNCQRSZQOGH-UHFFFAOYSA-N
- SMILES： ClC1C=C(N)N=C(C=1[N+](=O)[O-])N
Computed Properties
- Exact Mass: 188.01025
- Monoisotopic Mass: 188.0101031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 108.07
- LogP: 2.49320
Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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